Cas no 55490-85-2 (3-(Hexylamino)propionitrile)

3-(Hexylamino)propionitrile is a nitrile-functionalized organic compound with the molecular formula C₉H₁₈N₂. It features a hexylamino group attached to a propionitrile backbone, making it a versatile intermediate in organic synthesis and specialty chemical applications. The compound's reactive nitrile and amine functionalities enable its use in the preparation of pharmaceuticals, agrochemicals, and corrosion inhibitors. Its balanced lipophilic-hydrophilic properties enhance solubility in a range of solvents, facilitating diverse reaction conditions. The hexyl chain contributes to improved stability and controlled reactivity, making it suitable for selective transformations. This compound is particularly valued for its role in synthesizing complex amines and heterocycles under mild conditions.

3-(Hexylamino)propionitrile structure

Product Name:3-(Hexylamino)propionitrile

CAS No:55490-85-2

MF:C₉H₁₈N₂

MW:154.252622127533

MDL:MFCD00060315

CID:366506

PubChem ID:557761

Update Time:2025-09-28

3-(Hexylamino)propionitrile Chemical and Physical Properties

Names and Identifiers

- Propanenitrile,3-(hexylamino)-
- 3-(Hexylamino)propionitrile
- 3-(hexylamino)propanenitrile
- FS-3946
- SB75776
- E78522
- DTXSID90339674
- Propanenitrile, 3-(hexylamino)-
- 3-(Hexylamino)propanenitrile #
- IBFRLHYBIOCBTE-UHFFFAOYSA-N
- MFCD00060315
- 3-(hexylamino)-propionitrile
- SCHEMBL3162476
- A830672
- CS-0453733
- FT-0640314
- 55490-85-2
- AKOS008963016
- DB-021723
- MDL： MFCD00060315
- Inchi： 1S/C9H18N2/c1-2-3-4-5-8-11-9-6-7-10/h11H,2-6,8-9H2,1H3
- InChI Key： IBFRLHYBIOCBTE-UHFFFAOYSA-N
- SMILES： N(CCC#N)CCCCCC

Computed Properties

Exact Mass: 154.14700
Monoisotopic Mass: 154.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 7
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.8A^2
XLogP3: 1.8

Experimental Properties

Density: 0,86 g/cm3
Boiling Point: 130-134°C 12mm
Flash Point: 108.6°C
Refractive Index: 1.439
PSA: 35.82000
LogP: 2.46088

3-(Hexylamino)propionitrile Security Information

Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT-HARMFUL
Risk Phrases：R20/21/22

3-(Hexylamino)propionitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Hexylamino)propionitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004511-5g	3-(Hexylamino)propionitrile	55490-85-2	99%	5g	405CNY	2021-05-08
Fluorochem	018707-1g	3-(Hexylamino)propionitrile	55490-85-2	99%	1g	￡10.00	2022-03-01
Fluorochem	018707-5g	3-(Hexylamino)propionitrile	55490-85-2	99%	5g	￡25.00	2022-03-01
Fluorochem	018707-25g	3-(Hexylamino)propionitrile	55490-85-2	99%	25g	￡83.00	2022-03-01
Fluorochem	018707-100g	3-(Hexylamino)propionitrile	55490-85-2	99%	100g	￡247.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H300337-100g	3-(Hexylamino)propionitrile	55490-85-2	99%	100g	¥2503.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H300337-1g	3-(Hexylamino)propionitrile	55490-85-2	99%	1g	¥69.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H300337-25g	3-(Hexylamino)propionitrile	55490-85-2	99%	25g	¥809.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H300337-5g	3-(Hexylamino)propionitrile	55490-85-2	99%	5g	¥242.90	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004511-5g	3-(Hexylamino)propionitrile	55490-85-2	99%	5g	405.0CNY	2021-07-13

3-(Hexylamino)propionitrile Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:55490-85-2)3-(Hexylamino)propionitrile

Order Number:A830672

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:18

Price ($):253.0

Email:sales@amadischem.com

Product Official Link

3-(Hexylamino)propionitrile Related Literature

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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

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